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Compound of Interest

Compound Name:
Methyl 3-(oxolan-3-yl)prop-2-

enoate

Cat. No.: B11721184

Get Quote

Executive Summary
Methyl 3-(oxolan-3-yl)prop-2-enoate (also known as methyl 3-(tetrahydrofuran-3-yl)acrylate)

represents a critical "chiral pool" entry point in modern medicinal chemistry.[1] As drug

discovery shifts towards higher Fsp³ character to improve solubility and metabolic stability, the

tetrahydrofuran (THF) ring has emerged as a superior bioisostere for cyclopentyl and phenyl

rings.[1]

This acrylate derivative serves two primary functions in the pharmaceutical pipeline:

Michael Acceptor: A covalent warhead precursor for cysteine-targeting probes.[1]

Chiral Linker Precursor: Upon asymmetric hydrogenation, it yields 3-(tetrahydrofuran-3-

yl)propanoic acid derivatives—essential "molecular wires" used in PROTACs and fragment-

based drug design (FBDD) to modulate lipophilicity (LogP) without sacrificing solubility.[1]

This guide details the synthesis, purification, and asymmetric transformation of this

intermediate, providing a self-validating workflow for generating high-purity chiral building

blocks.
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Chemical Profile & Synthetic Utility
The compound features an electron-deficient alkene conjugated to a saturated oxygen

heterocycle.[1] Its utility stems from the reactivity of the

-unsaturated ester, which can be selectively manipulated while leaving the THF ring intact.

Property Specification Relevance

Molecular Formula
Low MW fragment (<200 Da),

ideal for FBDD.[1]

LogP (Predicted) ~0.6

Hydrophilic character aids

aqueous solubility of final

drugs.[1]

Reactivity Class Michael Acceptor
High reactivity toward thiols

(cysteine) and hydrides.[1]

Key Impurity Phosphonate esters

Residuals from Horner-

Wadsworth-Emmons (HWE)

synthesis.[1]

Mechanism of Action: The "Solubility Switch"
In kinase inhibitors (e.g., Empagliflozin intermediates or Afatinib analogs), replacing a

carbocyclic ring with a THF ring often lowers LogD

by 1–2 units.[1] This intermediate allows the installation of a 3-carbon spacer attached to that
THF ring, providing the necessary flexible distance for binding pockets while maintaining the
favorable physicochemical profile of the ether oxygen.

Workflow Visualization
The following diagram outlines the critical path from raw materials to high-value chiral

intermediates.
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Figure 1:Synthetic workflow converting the aldehyde precursor into divergent pharmaceutical

scaffolds via the acrylate intermediate.

Detailed Protocols
Protocol A: Synthesis via Horner-Wadsworth-Emmons
(HWE)
Objective: Synthesize the target acrylate with high E-selectivity, minimizing Z-isomer formation

which complicates downstream hydrogenation.[1]

Reagents:

Tetrahydrofuran-3-carbaldehyde (1.0 equiv)[1]

Trimethyl phosphonoacetate (1.1 equiv)[1]

DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or LiCl/TEA (Mild conditions)[1]

Solvent: Acetonitrile (MeCN) or THF.[1]

Step-by-Step Methodology:

Activation: In a dry reactor under

, dissolve trimethyl phosphonoacetate (1.1 equiv) and LiCl (1.2 equiv) in MeCN. Cool to 0°C.
[1][2]

Base Addition: Add DBU (1.05 equiv) dropwise. The solution will turn slightly yellow,

indicating ylide formation.[1] Critical: Maintain T < 5°C to prevent polymerization.
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Aldehyde Addition: Add tetrahydrofuran-3-carbaldehyde (1.0 equiv) slowly.

Reaction: Warm to 20°C and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 3:1).[1] The

spot for the aldehyde (

) should disappear.[1]

Quench & Workup: Quench with saturated

. Extract with EtOAc.[1][2][3][4] Wash organic layer with brine to remove residual
phosphonates.[1]

Purification: If

ratio < 10:1, recrystallize from cold hexanes. If oil, use flash chromatography (SiO2, 0-20%
EtOAc in Hexanes).[1]

Self-Validation Check:

1H NMR (CDCl3): Look for the alkene doublets.[1] The E-isomer exhibits a coupling constant

(

) of ~15.5 Hz.[1] The Z-isomer will show

Hz.[1]

Acceptance Criteria:

-isomer > 98% by HPLC integration.

Protocol B: Asymmetric Hydrogenation (The "Hero"
Step)
Objective: Reduce the alkene to generate the chiral 3-substituted propanoate with high

enantiomeric excess (ee).[1]

Catalyst System: [Rh(COD)(R,R)-DuPhos]BF4 (or similar BisP* systems).

Methodology:
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Preparation: In a glovebox, dissolve the acrylate intermediate (1.0 g) in degassed Methanol

(10 mL).

Catalyst Loading: Add the Rh-catalyst (1 mol%).[1] Note: Lower loading (0.1 mol%) is

possible for scale-up but requires longer reaction times.[1]

Hydrogenation: Transfer to a high-pressure autoclave. Purge with

(3 cycles). Pressurize to 5 bar (75 psi).

Execution: Stir at 25°C for 12 hours.

Analysis: Vent

. Filter through a pad of Celite to remove catalyst.[1] Concentrate the filtrate.

Quality Control (Chiral HPLC):

Column: Chiralcel OD-H or AD-H.[1]

Mobile Phase: Hexane/IPA (95:5).[1]

Target: >95% ee.

Troubleshooting: If conversion is low, check for phosphonate impurities from Protocol A (they

poison Rh catalysts).[1]

Protocol C: Hydrolysis to the "Linker" Acid
Objective: Activate the ester for coupling to amines (e.g., in PROTAC synthesis).[1]

Dissolve the hydrogenated ester in THF/Water (1:1).[1]

Add LiOH (2.0 equiv).[1] Stir at RT for 2 hours.

Acidify to pH 3 with 1M HCl. Extract with DCM.[1]

Result: 3-(tetrahydrofuran-3-yl)propanoic acid.[1][5] This acid can now be coupled to E3

ligase ligands (e.g., Thalidomide derivatives) using standard amide coupling (HATU/DIPEA).
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[1]

Analytical Standards & Safety
Safety Note: Acrylates are potent sensitizers and lachrymators.[1] Handle in a fume hood. The

phosphonate byproducts in Protocol A are toxic; waste must be segregated.[1]

Data Summary Table:

Parameter Value / Range Method

Appearance
Colorless Oil / Low-melting

solid
Visual

Purity (GC/HPLC) > 98.0% Area %

Water Content < 0.1% Karl Fischer

Enantiomeric Excess > 95% (after Protocol B)[1][6] Chiral HPLC

Storage 2-8°C, Inert Atmosphere Stability Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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